Cas no 1214348-15-8 (3-Chloro-3'-fluoro-2-methylbiphenyl)

• Product Name: 3-Chloro-3'-fluoro-2-methylbiphenyl
• CAS No: 1214348-15-8
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 4998343
• Update Time: 2025-05-24

3-Chloro-3'-fluoro-2-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-chloro-3'-fluoro-2-methylbiphenyl
• 3-Chloro-3'-fluoro-2-methylbiphenyl

• Inchi： 1S/C13H10ClF/c1-9-12(6-3-7-13(9)14)10-4-2-5-11(15)8-10/h2-8H,1H3
• InChI Key： SWJXDTGXKOOUDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C=CC=C(C=2)F)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Additional information on 3-Chloro-3'-fluoro-2-methylbiphenyl

Research Brief on 3-Chloro-3'-fluoro-2-methylbiphenyl (CAS: 1214348-15-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-3'-fluoro-2-methylbiphenyl (CAS: 1214348-15-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development. The biphenyl scaffold, modified with chloro, fluoro, and methyl substituents, offers a versatile platform for the design of novel bioactive molecules, particularly in the context of targeted therapies and small-molecule inhibitors.

Recent studies have highlighted the role of 3-Chloro-3'-fluoro-2-methylbiphenyl as a key intermediate in the synthesis of pharmacologically active compounds. For instance, its incorporation into kinase inhibitors has demonstrated promising results in preclinical models of cancer and inflammatory diseases. The electron-withdrawing effects of the chloro and fluoro substituents, combined with the steric influence of the methyl group, contribute to enhanced binding affinity and selectivity for specific protein targets. Computational modeling and X-ray crystallography studies have further elucidated these interactions, providing a structural basis for rational drug design.

In addition to its utility in drug discovery, 3-Chloro-3'-fluoro-2-methylbiphenyl has been investigated for its potential as a probe in chemical biology. Researchers have leveraged its fluorescent properties and metabolic stability to track cellular uptake and distribution, offering insights into drug delivery mechanisms. Recent advancements in synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have also improved the efficiency and scalability of its production, addressing previous challenges in large-scale synthesis.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on this scaffold. Ongoing research aims to mitigate off-target effects and improve bioavailability through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This brief underscores the compound's potential as a cornerstone in the development of next-generation therapeutics, while also highlighting areas for future investigation.